Cas no 1797722-42-9 (N-(2-imidazo[1,2-a]pyridin-2-ylphenyl)-3-pyrazol-1-ylbenzamide)

• Product Name: N-(2-imidazo[1,2-a]pyridin-2-ylphenyl)-3-pyrazol-1-ylbenzamide
• CAS No: 1797722-42-9
• MF: C₂₃H₁₇N₅O
• MW: 379.413984060287
• CID: 5374084
• Update Time: 2025-10-28

N-(2-imidazo[1,2-a]pyridin-2-ylphenyl)-3-pyrazol-1-ylbenzamide Chemical and Physical Properties

Names and Identifiers

• N-(2-imidazo[1,2-a]pyridin-2-ylphenyl)-3-pyrazol-1-ylbenzamide

• Inchi： 1S/C23H17N5O/c29-23(17-7-5-8-18(15-17)28-14-6-12-24-28)26-20-10-2-1-9-19(20)21-16-27-13-4-3-11-22(27)25-21/h1-16H,(H,26,29)
• InChI Key： MMZTUZZYCHUXOW-UHFFFAOYSA-N
• SMILES： C(NC1=CC=CC=C1C1=CN2C(=N1)C=CC=C2)(=O)C1=CC=CC(N2C=CC=N2)=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on N-(2-imidazo[1,2-a]pyridin-2-ylphenyl)-3-pyrazol-1-ylbenzamide

Introduction to N-(2-imidazo[1,2-a]pyridin-2-ylphenyl)-3-pyrazol-1-ylbenzamide (CAS No. 1797722-42-9)

N-(2-imidazo[1,2-a]pyridin-2-ylphenyl)-3-pyrazol-1-ylbenzamide, identified by its CAS number CAS No. 1797722-42-9, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and drug discovery. This compound belongs to a class of heterocyclic molecules that exhibit a unique blend of structural features, making it a promising candidate for various therapeutic applications.

The molecular architecture of N-(2-imidazo[1,2-a]pyridin-2-ylphenyl)-3-pyrazol-1-ylbenzamide incorporates two distinct heterocyclic rings: an imidazo[1,2-a]pyridine moiety and a pyrazole ring, both of which are well-documented for their biological activity. The presence of these rings not only contributes to the compound's complex pharmacophore but also suggests potential interactions with biological targets such as enzymes and receptors.

In recent years, there has been a surge in research focused on developing novel molecules with enhanced binding affinity and selectivity. The combination of imidazo[1,2-a]pyridine and pyrazole in N-(2-imidazo[1,2-a]pyridin-2-ylphenyl)-3-pyrazol-1-ylbenzamide aligns with this trend, as both scaffold structures have been extensively studied for their ability to modulate various biological pathways. For instance, imidazo[1,2-a]pyridines are known for their potential in anti-inflammatory and antiviral applications, while pyrazoles have shown promise in the treatment of neurological disorders and cancer.

The benzamide moiety in the compound's name further enhances its pharmacological profile by contributing to hydrogen bonding capabilities, which are crucial for stable interactions with biological targets. This feature makes N-(2-imidazo[1,2-a]pyridin-2-ylphenyl)-3-pyrazol-1-ylbenzamide a particularly interesting candidate for further exploration in medicinal chemistry.

Recent studies have highlighted the importance of structure-based drug design in optimizing lead compounds for clinical trials. Computational methods such as molecular docking and virtual screening have been instrumental in identifying promising candidates like N-(2-imidazo[1,2-a]pyridin-2-ylphenyl)-3-pyrazol-1-ylbenzamide. These techniques allow researchers to predict binding affinities and interactions with target proteins, thereby accelerating the drug discovery process. The integration of such computational tools with experimental validation has led to the identification of several novel compounds with therapeutic potential.

The synthesis of N-(2-imidazo[1,2-a]pyridin-2-ylphenyl)-3-pyrazol-1-ylbenzamide involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, including palladium-catalyzed cross-coupling reactions and transition metal-catalyzed transformations, have been employed to construct the complex heterocyclic framework efficiently. These synthetic strategies not only highlight the advancements in organic chemistry but also underscore the importance of innovative approaches in drug development.

Evaluation of the pharmacological properties of N-(2-imidazo[1,2-a]pyridin-2-ylphenyl)-3-pyrazol-1-ylbenzamide has revealed promising results in preclinical studies. The compound has demonstrated binding affinity to several key targets involved in inflammatory and infectious diseases. Additionally, its ability to modulate enzyme activity has been observed in vitro, suggesting potential therapeutic benefits in conditions such as cancer and autoimmune disorders.

The development of novel pharmaceutical agents often involves rigorous testing to assess their safety and efficacy before they can be translated into clinical use. N-(2-imidazo[1,2-a]pyridin-2-ylphenyl)-3-pyrazol-1-ylbenzamide, with its unique structural features and demonstrated biological activity, represents a significant step forward in this process. Continued research into its pharmacological profile will be essential to unlock its full therapeutic potential.

In conclusion, N-(2-imidazo[1,2-a]pyridin-2-ylphenyl)-3-pyrazol-1-ylenzamide (CAS No. 1797722-42) strong>, is a structurally complex and biologically active compound that holds considerable promise in the realm of pharmaceutical research. Its combination of heterocyclic moieties and functional groups positions it as a valuable candidate for further development into novel therapeutic agents. As research progresses, it is anticipated that insights gained from studying this compound will contribute significantly to advancements in drug discovery and development.